Cas no 1522251-40-6 (2-amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol)

• Product Name: 2-amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol
• CAS No: 1522251-40-6
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5912316
• PubChem ID: 82612603
• Update Time: 2025-06-09

2-amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol
• EN300-1992987
• 1522251-40-6

• Inchi： 1S/C10H11ClN2O/c11-6-1-2-7-8(9(12)5-14)4-13-10(7)3-6/h1-4,9,13-14H,5,12H2
• InChI Key： FGYWUJCKKZVHQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C(CO)N

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62Ų

Additional information on 2-amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol

Introduction to 2-Amino-2-(6-Chloro-1H-Indol-3-yl)ethan-1-ol (CAS No. 1522251-40-6)

2-Amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol, also known by its CAS number 1522251-40-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include an amino group, a chlorinated indole ring, and a hydroxyl group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol is represented by the formula C₁₁H₁₂ClNO₂. The presence of the chloro substituent on the indole ring imparts specific electronic and steric properties that can influence its interactions with biological targets. The amino and hydroxyl groups provide additional functional versatility, allowing for potential modifications to enhance its pharmacological properties.

Recent studies have explored the biological activities of 2-amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential therapeutic use in inflammatory diseases. Additionally, preliminary in vivo studies have demonstrated its ability to reduce inflammation in animal models, further supporting its anti-inflammatory properties.

Beyond its anti-inflammatory effects, 2-amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol has also been investigated for its neuroprotective properties. Research has indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of signaling pathways related to cell survival and death.

In the context of cancer research, 2-amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol has shown promise as a potential anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cancer cell proliferation and survival, making it a multifaceted candidate for further investigation.

The pharmacokinetic properties of 2-amino-2-(6-chloro-1H-indol-3-yl)ethan-1-ol have also been studied to assess its suitability for therapeutic applications. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

In conclusion, 2-amino-2-(6-chloro-1H-indol-3-yi)ethan-l-oI (CAS No. 1522251–40–6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.